5-Bromo-2-(4-(phenylsulfonyl)-1-piperazinyl)pyrimidine

• Molecular Formula: C14H15BrN4O2S
• Molecular Weight: 383.27 g/mol
• IUPAC Name: 2-[4-(benzenesulfonyl)piperazin-1-yl]-5-bromopyrimidine
• InChI: InChI=1S/C14H15BrN4O2S/c15-12-10-16-14(17-11-12)18-6-8-19(9-7-18)22(20,21)13-4-2-1-3-5-13/h1-5,10-11H,6-9H2
• InChI Key: KKWPDSQVIFVZSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=C(C=N2)Br)S(=O)(=O)C3=CC=CC=C3

Description

5-Bromo-2-(4-(phenylsulfonyl)-1-piperazinyl)pyrimidine is a useful research compound. Its molecular formula is C14H15BrN4O2S and its molecular weight is 383.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 mL round-bottomed flask was charged with 1-(phenylsulfonyl)piperazine hydrochloride (4.08 g, 15.51 mmol, Example 15, step 1), 5-bromo-2-chloropyrimidine (2.50 g, 12.92 mmol, Sigma-Aldrich, St. Louis, Mo.), and 20 mL of dioxane. To this was added triethylamine (4.50 mL, 32.3 mmol). After stirring at room temperature for 3 h, the mixture was diluted with water (50 mL) and the resulting precipitate was collected by filtration to give 5-bromo-2-(4-(phenylsulfonyl)-1-piperazinyl)pyrimidine (2.50 g) as a white solid.